Cas no 858117-43-8 (Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-)

• Product Name: Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• CAS No: 858117-43-8
• MF: C₁₈H₁₂N₂OS
• MW: 304.365682601929
• CID: 663286
• PubChem ID: 11415466
• Update Time: 2025-04-19

Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, phenyl[5-(3-thienyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• phenyl-(5-thiophen-3-yl-1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
• SCHEMBL858560
• 858117-43-8
• DTXSID10465222

• Inchi： 1S/C18H12N2OS/c21-17(12-4-2-1-3-5-12)16-10-20-18-15(16)8-14(9-19-18)13-6-7-22-11-13/h1-11H,(H,19,20)
• InChI Key： SBDAWMRXCRMMTK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CN=C2C(=C1)C(C(C1C=CC=CC=1)=O)=CN2

Computed Properties

• Exact Mass: 304.06703418g/mol
• Monoisotopic Mass: 304.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74Ų